Cas no 2680731-18-2 (ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2680731-18-2
• MF: C₁₅H₁₉F₃N₂O₄S
• MW: 380.382573366165
• CID: 5622414
• PubChem ID: 165937103
• Update Time: 2025-10-22

ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301869
• ethyl 2-{[(tert-butoxy)carbonyl](prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• 2680731-18-2
• ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C15H19F3N2O4S/c1-6-8-20(13(22)24-14(3,4)5)12-19-10(15(16,17)18)9(25-12)11(21)23-7-2/h6H,1,7-8H2,2-5H3
• InChI Key： GMRPDMQPHURWKL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C(F)(F)F)N=C1N(CC=C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 380.10176275g/mol
• Monoisotopic Mass: 380.10176275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97Ų

Additional information on ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

Ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate, with CAS No. 2680731-18-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which incorporates several functional groups that contribute to its versatile properties. The molecule features a thiazole ring, a trifluoromethyl group, and an ethyl ester moiety, all of which play critical roles in its chemical behavior and potential applications.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural element in this compound. Thiazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in drug design and material synthesis. The presence of the trifluoromethyl group further enhances the compound's stability and bioavailability, as fluorinated compounds often exhibit improved pharmacokinetic properties. Additionally, the ethyl ester moiety contributes to the compound's solubility and bioavailability, making it suitable for various biological applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The compound's ability to undergo various transformations, such as hydrolysis and substitution reactions, has made it a valuable building block in organic synthesis.

One of the most intriguing aspects of this compound is its reactivity under different conditions. For instance, the tert-butoxy carbonyl (Boc) group is a well-known protecting group in peptide synthesis. Its presence in this molecule suggests that it could serve as an intermediate in the synthesis of more complex structures. Furthermore, the prop-2-en-1-yl group introduces unsaturation into the molecule, which can be exploited for conjugation or further functionalization.

In terms of applications, this compound has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has demonstrated that derivatives of this compound can exhibit desirable semiconducting properties, which could be harnessed in thin-film transistors or light-emitting diodes.

The synthesis of ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent selectivity in these transformations.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under specific conditions, it can undergo microbial degradation without releasing harmful byproducts. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, ethyl 2-{(tert-butoxy)carbonyl(prop-2-en-1-yl)amino}-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2680731-18-2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.